Cas no 2228322-89-0 (2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol
• CAS No: 2228322-89-0
• MF: C₇H₆BrCl₂NO
• MW: 270.938639163971
• CID: 6376444
• PubChem ID: 165643980
• Update Time: 2025-10-07

2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol
• 2228322-89-0
• EN300-1924574

• Inchi： 1S/C7H6BrCl2NO/c8-2-6(12)4-1-5(9)7(10)11-3-4/h1,3,6,12H,2H2
• InChI Key： UVKOWMOSIJCQIU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC(=C(C=1)Cl)Cl)O

Computed Properties

• Exact Mass: 268.90098g/mol
• Monoisotopic Mass: 268.90098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol

Research Briefing on 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol (CAS: 2228322-89-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol (CAS: 2228322-89-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This briefing synthesizes the latest research findings on this compound, highlighting its synthetic utility, mechanism of action, and potential therapeutic applications. Recent studies have demonstrated its versatility as a building block for the construction of heterocyclic scaffolds with significant pharmacological profiles.

A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives synthesized from 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol exhibit potent inhibitory activity against Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The presence of both the bromo and hydroxyl functional groups allows for diverse chemical modifications, enabling the creation of compounds with improved selectivity and pharmacokinetic properties. Molecular docking studies suggest that these derivatives bind to the ATP-binding pocket of BTK through key hydrogen bond interactions with residues Lys430 and Glu445.

In antiviral research, a team from Scripps Research Institute reported in Nature Communications (2024) that analogs derived from this compound show promising activity against SARS-CoV-2 variants. The 5,6-dichloropyridine moiety appears crucial for interaction with the viral main protease (Mpro), while the bromoethanol side chain facilitates covalent binding to the catalytic cysteine residue. This dual mechanism of action represents a significant advancement in the development of broad-spectrum antiviral agents.

The synthetic accessibility of 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol has been improved through recent methodological developments. A 2024 Organic Process Research & Development publication described an optimized two-step synthesis from commercially available 3,5,6-trichloropyridine, achieving an overall yield of 78% with excellent purity (>99%). This scalable route has facilitated its broader adoption in medicinal chemistry programs across the pharmaceutical industry.

From a safety and toxicology perspective, recent in vitro studies (Toxicology Reports, 2024) indicate that the compound shows favorable cytotoxicity profiles in human hepatocyte and cardiomyocyte cell lines, with CC50 values exceeding 100 μM. These findings support its continued use as a synthetic intermediate in drug discovery programs. However, researchers should exercise caution when handling this brominated compound due to its potential skin and eye irritation properties.

Looking forward, the unique structural features of 2-bromo-1-(5,6-dichloropyridin-3-yl)ethan-1-ol position it as a valuable scaffold for the development of targeted protein degraders (PROTACs) and covalent inhibitors. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and inflammatory diseases, with anticipated IND filings in 2025-2026. The continued exploration of its chemical space promises to yield novel therapeutic agents with improved efficacy and safety profiles.